Cas no 166525-52-6 (n-(Cyclopropyl(pyridin-4-yl)methyl)propan-1-amine)

• Product Name: n-(Cyclopropyl(pyridin-4-yl)methyl)propan-1-amine
• CAS No: 166525-52-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6281044
• PubChem ID: 18967852
• Update Time: 2025-06-11

n-(Cyclopropyl(pyridin-4-yl)methyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 166525-52-6
• CS-0297910
• n-(Cyclopropyl(pyridin-4-yl)methyl)propan-1-amine
• AKOS013813769
• [cyclopropyl(pyridin-4-yl)methyl](propyl)amine
• SCHEMBL8549009
• EN300-840313

• Inchi： 1S/C12H18N2/c1-2-7-14-12(10-3-4-10)11-5-8-13-9-6-11/h5-6,8-10,12,14H,2-4,7H2,1H3
• InChI Key： QDYBRTWINOBLHW-UHFFFAOYSA-N
• SMILES： N(CCC)C(C1C=CN=CC=1)C1CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Additional information on n-(Cyclopropyl(pyridin-4-yl)methyl)propan-1-amine

N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine: A Comprehensive Overview

The compound N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine, identified by the CAS Registry Number 166525-52-6, is a chemically synthesized organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine comprises a propaneamine backbone linked to a cyclopropyl group and a pyridine ring. The combination of these structural elements contributes to its distinct chemical properties. The cyclopropyl group introduces strain and reactivity, while the pyridine ring imparts aromatic stability and potential for hydrogen bonding. These features make the compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable amide bonds has made it a valuable intermediate in peptide synthesis, enabling the creation of complex molecular architectures.

One of the most notable advancements involving this compound is its application in the design of small-molecule inhibitors targeting specific protein kinases. For instance, a study published in 2023 demonstrated that derivatives of N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine exhibited potent inhibitory activity against Aurora kinases, which are implicated in various cancers. This finding underscores the compound's potential as a lead molecule for anti-cancer drug development.

In addition to its pharmacological applications, N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine has also been utilized in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been leveraged to create self-healing polymers and stimuli-responsive materials. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent optimizations in synthetic protocols have improved yields and reduced reaction times, making large-scale production more feasible. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance sustainability.

From an analytical standpoint, the characterization of N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine has been supported by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, N-(Cyclopropyl(Pyridin-4-Yl)Methyl)Propan-1-Amine, with its unique chemical properties and diverse applications, represents a significant advancement in organic chemistry. Its role as a key intermediate in drug discovery and materials science positions it as a valuable asset for future innovations. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to various scientific domains.